Cas no 2411235-33-9 (4-[[2-Chloropropanoyl(furan-2-ylmethyl)amino]methyl]-N-cyclopropylbenzamide)
4-[[2-Chloropropanoyl(furan-2-ylmethyl)amino]methyl]-N-cyclopropylbenzamide Chemical and Physical Properties
Names and Identifiers
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- 2411235-33-9
- 4-({2-chloro-N-[(furan-2-yl)methyl]propanamido}methyl)-N-cyclopropylbenzamide
- Z1562122791
- 4-[[2-Chloropropanoyl(furan-2-ylmethyl)amino]methyl]-N-cyclopropylbenzamide
- EN300-7559758
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- Inchi: 1S/C19H21ClN2O3/c1-13(20)19(24)22(12-17-3-2-10-25-17)11-14-4-6-15(7-5-14)18(23)21-16-8-9-16/h2-7,10,13,16H,8-9,11-12H2,1H3,(H,21,23)
- InChI Key: OGNBUZOTZXGYET-UHFFFAOYSA-N
- SMILES: ClC(C)C(N(CC1=CC=CO1)CC1C=CC(=CC=1)C(NC1CC1)=O)=O
Computed Properties
- Exact Mass: 360.1240702g/mol
- Monoisotopic Mass: 360.1240702g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 475
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 62.6Ų
4-[[2-Chloropropanoyl(furan-2-ylmethyl)amino]methyl]-N-cyclopropylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7559758-0.05g |
4-({2-chloro-N-[(furan-2-yl)methyl]propanamido}methyl)-N-cyclopropylbenzamide |
2411235-33-9 | 95.0% | 0.05g |
$212.0 | 2025-03-22 |
4-[[2-Chloropropanoyl(furan-2-ylmethyl)amino]methyl]-N-cyclopropylbenzamide Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 4-[[2-Chloropropanoyl(furan-2-ylmethyl)amino]methyl]-N-cyclopropylbenzamide
Comprehensive Overview of 4-[[2-Chloropropanoyl(furan-2-ylmethyl)amino]methyl]-N-cyclopropylbenzamide (CAS No. 2411235-33-9)
The compound 4-[[2-Chloropropanoyl(furan-2-ylmethyl)amino]methyl]-N-cyclopropylbenzamide (CAS No. 2411235-33-9) is a structurally complex organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its unique combination of furan, cyclopropyl, and benzamide moieties, this compound exhibits potential applications in drug discovery and development. Researchers are particularly interested in its pharmacological properties and its role as a bioactive scaffold for designing novel therapeutics.
One of the key features of 4-[[2-Chloropropanoyl(furan-2-ylmethyl)amino]methyl]-N-cyclopropylbenzamide is its multifunctional structure, which allows for diverse interactions with biological targets. The presence of a chloropropanoyl group enhances its reactivity, while the furan-2-ylmethyl moiety contributes to its aromatic character. These attributes make it a promising candidate for studies related to enzyme inhibition, receptor modulation, and signal transduction pathways.
In recent years, the scientific community has shown growing interest in heterocyclic compounds like 4-[[2-Chloropropanoyl(furan-2-ylmethyl)amino]methyl]-N-cyclopropylbenzamide due to their versatility in addressing unmet medical needs. For instance, furan derivatives are known for their anti-inflammatory and antimicrobial properties, which align with current trends in combating antibiotic resistance. Additionally, the cyclopropyl group is often explored for its ability to improve metabolic stability, a critical factor in drug design and optimization.
The synthesis of 4-[[2-Chloropropanoyl(furan-2-ylmethyl)amino]methyl]-N-cyclopropylbenzamide involves sophisticated organic synthesis techniques, including amide coupling and N-alkylation reactions. These methods are widely discussed in academic literature and are frequently searched by chemists and researchers looking for efficient synthetic routes. The compound's CAS No. 2411235-33-9 serves as a unique identifier, facilitating accurate retrieval of scientific data and regulatory information.
From an SEO perspective, queries related to "furan-based bioactive compounds", "cyclopropylbenzamide derivatives", and "chloropropanoyl applications in drug discovery" are increasingly popular. This reflects the broader demand for innovative chemical entities in the pharmaceutical industry. Moreover, the compound's potential role in targeted therapy and precision medicine aligns with contemporary research priorities, making it a relevant topic for both academia and industry.
In conclusion, 4-[[2-Chloropropanoyl(furan-2-ylmethyl)amino]methyl]-N-cyclopropylbenzamide (CAS No. 2411235-33-9) represents a fascinating area of study with promising applications in medicinal chemistry. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the context of drug development and therapeutic innovation. As scientific advancements continue, this compound is likely to remain a focal point for researchers seeking to unlock new possibilities in healthcare.
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